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Compound of Interest

6-Amino-3-bromo-2-
Compound Name:
fluorobenzonitrile

cat. No.: B1273636

Essential Safety and Handling Guide for 6-
Amino-3-bromo-2-fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Amino-3-bromo-2-fluorobenzonitrile, ensuring the well-being of laboratory personnel and
adherence to safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Amino-3-bromo-2-fluorobenzonitrile is a hazardous substance that requires careful
handling to prevent exposure.[1] It is harmful if swallowed, comes into contact with the skin, or
is inhaled.[1] It is also known to cause skin and serious eye irritation, and may lead to
respiratory irritation.[1]

Quantitative Hazard Data
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Hazard Classification

GHS Category Statement

Acute Toxicity, Oral

Category 4 H302: Harmful if swallowed[1]

H312: Harmful in contact with

Acute Toxicity, Dermal Category 4 )
skin[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
) o H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 o
irritation[1]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[1]

Recommended Personal Protective Equipment (PPE)

To mitigate the risks associated with handling this compound, the following personal protective

equipment is mandatory.
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PPE Category

Specification

Rationale

Hand Protection

Disposable nitrile gloves are
suitable for incidental contact.
[2] For extended contact or
direct handling, consider
double-gloving or using a more
resistant glove material such
as Viton™ or Norfoil™.[2][3]
Nitrile gloves have poor
resistance to halogenated and

aromatic hydrocarbons.[3][4][5]
[6]

Prevents skin contact and

absorption.[1]

Eye and Face Protection

Chemical safety goggles are
required.[7] A face shield
should be worn in situations

with a risk of splashing.[7]

Protects against eye irritation

and injury from splashes.[1]

Skin and Body Protection

A laboratory coat is mandatory.
For procedures with a higher
risk of contamination,
chemical-resistant coveralls

are recommended.[8]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All handling of the solid
compound should be
performed in a certified
chemical fume hood.[1] If a
fume hood is not available, a
NIOSH-approved respirator
with an appropriate particulate

filter must be used.

Prevents inhalation of the
harmful dust.[1]

Step-by-Step Operational Plan for Handling

Adherence to a strict operational workflow is crucial for safety. The following steps outline the

process from preparation to disposal.
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Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 6-Amino-3-bromo-2-fluorobenzonitrile

Preparation

Don Appropriate PPE

;

Verify Fume Hood Functionality

;

Gather All Necessary Materials

roceed to handling

Handling

Weigh Compound in Fume Hood

;

Dissolve or Use in Reaction

fter experiment

Cleanup

Decontaminate Glassware and Surfaces

;

Segregate and Dispose of Waste

inal steps

Disposal

Doff and Dispose of PPE

;

Wash Hands Thoroughly

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Waste Segregation and Disposal Plan

Waste Streams

Contaminated Solid Waste Halogenated Organic Liquid Waste
(gloves, weigh paper, etc.) (reaction mixtures, rinsates)
/ Waste Containers \
Labeled, Sealed Bag for Solids Labeled, Non-Reactive Container for Halogenated Waste

\Eposal PathM

Arrange Pickup with Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-6-amino-3-bromo-2-fluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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